1-methyl-[2,2'-bipyridin]-6(1H)-one

• IUPAC Name: 1-methyl-6-pyridin-2-ylpyridin-2-one
• InChI: InChI=1S/C11H10N2O/c1-13-10(6-4-7-11(13)14)9-5-2-3-8-12-9/h2-8H,1H3
• InChI Key: IXPQFGHJFIWQLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC=C1C2=CC=CC=N2
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol

Description

2,2’-Bipyridine is an organic compound with the formula C10H8N2. This colorless solid is an important isomer of the bipyridine family. It is a bidentate chelating ligand, forming complexes with many transition metals.

Synthesis Analysis

2,2’-Bipyridine can be prepared by the dehydrogenation of pyridine using Raney nickel. A study presents a new ligand based on 1-hydroxy-1H-imidazole, 1-hydroxy-5-methyl-4-[(2,2’-bipyridin)-6-yl]-2-(pyridin-2-yl)-1H-imidazole (HLb), and a series of zinc (II) halido complexes.

Molecular Structure Analysis

Although bipyridine is often drawn with its nitrogen atoms in cis conformation, the lowest energy conformation both in solid state and in solution is in fact coplanar, with nitrogen atoms in trans position.

Chemical Reactions Analysis

A large number of complexes of 2,2’-bipyridine have been described. It binds metals as a chelating ligand, forming a 5-membered chelate ring.

Physical And Chemical Properties Analysis

2,2’-Bipyridine is a colorless solid with a molar mass of 156.188 g·mol −1. It has a melting point of 70 to 73 °C and a boiling point of 273 °C.

Safety and Hazards

2,2’-Bipyridine is classified as toxic. It has hazard statements H301, H302, H311, H312, H319, H412 according to the GHS classification.

Future Directions

The use of ESIPT-capable ligands for the synthesis of metal complexes paves the way toward the exploration of ESIPT in the field of coordination chemistry.